Cas no 6711-48-4 (3,3'-Iminobis(N,N-dimethylpropylamine))

• Product Name: 3,3'-Iminobis(N,N-dimethylpropylamine)
• CAS No: 6711-48-4
• MF: C₁₀H₂₅N₃
• MW: 187.325602293015
• MDL: MFCD00014880
• CID: 85746
• PubChem ID: 81207
• Update Time: 2025-11-02

3,3'-Iminobis(N,N-dimethylpropylamine) Chemical and Physical Properties

Names and Identifiers

• N1-(3-(Dimethylamino)propyl)-N3,N3-dimethylpropane-1,3-diamine
• N,N,N’,N’—tetramethyldipropylenetriamine
• N,N-BIS-(3-DIMETHYLAMINOPROPYL)AMINE
• 2,6,10-Triazaundecane, 2,10-dimethyl-
• 3-Propanediamine,N’-[3-(dimethylamino)propyl]-N,N-dimethyl-1
• Bis(3-dimethylamino-1-propyl)amine
• Bis-(dimethylaminopropyl)amine
• Dipropylamine, 3,3'-bis(dimethylamino)-
• Dipropylenetriamine, N,N,N',N'-tetramethyl-
• N'-(3-(Dimethylamino)propyl)-N,N-dimethyl-1,3-propanediamine
• Tetramethyl dippropylene triamine
• 3,3'-Iminobis(N,N-dimethylpropylamine)
• 3,3′-Iminobis(N,N-dimethylpropylamine)
• Iminobis(methylphosphonicacid)
• N-[3-(dimethylamino)propyl]-N',N'-dimethylpropane-1,3-diamine
• 3,3-IMinobis(N,N-DiMethylpropylaMine)
• N,N-Bis[3-(dimethylamino)propyl]amine
• N'-[3-(Dimethylamino)propyl]-N,N-dimethyl-1,3-propanediamine
• 2,10-Dimethyl-2,6,10-triazaundecane
• Bis[3-(dimethylamino)propyl]amine
• Jeffcat Z 130
• N,N,N',N'-Tetramethyliminobispropylamine
• N,N,N'',N''-Tetramethyldipropylenetriamine
• N-[3-(dimethylamino)propy]-N
• BRN 0635876
• bis-(3-dimethylamino-propyl)-amine
• 3-04-00-00565 (Beilstein Handbook Reference)
• 3'-IMINOBIS(N,N-DIMETHYLPROPYLAMINE)
• NS00006959
• 3,3'-Iminobis(N,N-dimethyl-propylamine)
• DTXSID7044974
• Bis(3-(dimethylamino)propyl)amine
• N'-[3-(Dimethylamino)propyl]-N,3-propanediamine
• N'-(3-(Dimethylamino)propyl)-N,N-dimethylpropane-1,3-diamine
• N'-[3-(Dimethylamino)propyl]-N,N-dimethylpropane-1,3-diamine
• MFCD00014880
• CAS-6711-48-4
• NSC-129937
• DTXCID5024974
• EN300-20673
• N,N',N'-Tetramethyldipropylenetriamine
• I0939
• W-104730
• 2,10-Triazaundecane, 2,10-dimethyl-
• 1,3-Propanediamine, N'-[3-(dimethylamino)propyl]-N,N-dimethyl-
• N,N-BIS(3-(DIMETHYLAMINO)PROPYL)AMINE
• Dipropylamine,3'-bis(dimethylamino)-
• 1,3-Propanediamine,N3-[3-(dimethylamino)propyl]-N1,N1-dimethyl-
• ZEFFCAT Z 130
• Q27275858
• AI3-16566
• EINECS 229-761-9
• 3,3'-Iminobis(N,N-dimethylpropylamine), 97%
• 1, N'-[3-(dimethylamino)propyl]-N,N-dimethyl-
• Tetramethyldipropylenetriamine
• 1,1,9,9-TETRAMETHYL-1,5,9-TRIAZANONANE
• Tox21_301691
• bis(dimethylaminopropyl) amine
• UNII-CW8R6R660G
• SCHEMBL15859
• Bis(3-dimethylaminopropyl)amine
• Tetramethyliminobispropylamine
• NSC 129937
• NSC129937
• 1,3-Propanediamine, N'-(3-(dimethylamino)propyl)-N,N-dimethyl-
• (3-{[3-(dimethylamino)propyl]amino}propyl)dimethylamine
• EC 229-761-9
• N,N-bis(3-dimethylaminopropyl)amine
• 6711-48-4
• CW8R6R660G
• 1,3-Propanediamine, N3-(3-(dimethylamino)propyl)-N1,N1-dimethyl-
• FT-0656639
• CS-W016846
• N,N,N',N'-Tetramethyldipropylenetriamine
• NCGC00256130-01
• STR10731
• CHEMBL28766
• N-(3-dimethylamino-propyl)-N',N'-dimethylpropane-1,3-diamine
• Dipropylenetriamine,N,N',N'-tetramethyl-
• N-(3-(dimethylamino)propyl)-N',N'-dimethylpropane-1,3-diamine
• AKOS000120187
• F20331
• 3,3 inverted exclamation marka-Iminobis(N,N-dimethylpropylamine)

• MDL： MFCD00014880
• Inchi： 1S/C10H25N3/c1-12(2)9-5-7-11-8-6-10-13(3)4/h11H,5-10H2,1-4H3
• InChI Key： BXYVQNNEFZOBOZ-UHFFFAOYSA-N
• SMILES： N(CCCN(C)C)CCCN(C)C

Computed Properties

• Exact Mass: 187.20500
• Monoisotopic Mass: 187.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 90.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Density: 0.841 g/mL at 25 °C(lit.)
• Melting Point: −78 °C (lit.)
• Boiling Point: 128-131 °C/20 mmHg(lit.)
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Refractive Index: n20/D 1.449(lit.)
• PSA: 18.51000
• LogP: 0.87030

3,3'-Iminobis(N,N-dimethylpropylamine) Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H311,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2922 8/PG 3
• WGK Germany：1
• Hazard Category Code： 21/22-34
• Safety Instruction： S26; S36/37/39; S45
• RTECS：JM1925000
• Hazardous Material Identification：
• HazardClass：6.1,8
• PackingGroup：II
• Safety Term：8
• Packing Group：II
• Risk Phrases：R21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 3,3'-Iminobis(N,N-dimethylpropylamine)

3,3'-Iminobis(N,N-dimethylpropylamine): A Versatile Chemical Compound for Industrial and Research Applications

3,3'-Iminobis(N,N-dimethylpropylamine) (CAS No. 6711-48-4) is a specialized amine-based compound with a wide range of applications in chemical synthesis, material science, and industrial processes. This compound, also known as N,N'-bis(3-dimethylaminopropyl)amine, features a unique molecular structure that makes it valuable for creating polymers, surfactants, and other functional materials. Its chemical formula is C10H25N3, and it typically appears as a clear to pale yellow liquid under standard conditions.

The growing demand for high-performance amine derivatives in sectors like coatings, adhesives, and specialty chemicals has increased interest in 3,3'-Iminobis(N,N-dimethylpropylamine). Researchers and manufacturers are particularly drawn to its ability to act as a crosslinking agent and curing accelerator in epoxy resin systems. Recent trends in sustainable chemistry have also highlighted its potential as a building block for bio-based polymers, aligning with the global push toward greener industrial solutions.

From a molecular perspective, 3,3'-Iminobis(N,N-dimethylpropylamine) contains two tertiary amine groups connected by a propyl chain. This configuration provides excellent chelating properties and makes it particularly useful in water treatment applications where metal ion sequestration is required. The compound's amine functionality also contributes to its effectiveness as a corrosion inhibitor in various industrial systems, addressing common challenges in pipeline maintenance and equipment protection.

The synthesis of 3,3'-Iminobis(N,N-dimethylpropylamine) typically involves the reaction of 3-dimethylaminopropylamine with appropriate alkylating agents under controlled conditions. Manufacturers must carefully monitor parameters such as temperature, pressure, and catalyst selection to ensure optimal yield and purity. Advanced analytical techniques including gas chromatography (GC) and nuclear magnetic resonance (NMR) spectroscopy are employed to verify the compound's identity and assess its quality before commercial distribution.

In the pharmaceutical sector, derivatives of 3,3'-Iminobis(N,N-dimethylpropylamine) have shown promise as intermediates for drug development. The compound's ability to form stable complexes with various organic molecules makes it valuable for creating targeted delivery systems. Recent studies have explored its potential in developing pH-sensitive drug carriers, particularly for cancer therapeutics where controlled release mechanisms are crucial.

The global market for amine-based specialty chemicals continues to expand, with 3,3'-Iminobis(N,N-dimethylpropylamine) maintaining steady demand across multiple industries. Market analysts note particular growth in Asia-Pacific regions, driven by increasing industrialization and infrastructure development. Environmental regulations regarding volatile organic compounds (VOCs) have prompted manufacturers to develop modified versions of this chemical with improved environmental profiles while maintaining performance characteristics.

Safety considerations for handling 3,3'-Iminobis(N,N-dimethylpropylamine) include standard precautions for amine compounds, such as proper ventilation and personal protective equipment. The substance should be stored in tightly sealed containers away from oxidizing agents and strong acids. While not classified as extremely hazardous, its amine functionality requires careful handling to prevent skin and eye irritation, making proper workplace safety protocols essential for industrial users.

Emerging applications for 3,3'-Iminobis(N,N-dimethylpropylamine) include its use in advanced material science projects. Researchers are investigating its incorporation into self-healing polymers and smart coatings that respond to environmental stimuli. The compound's molecular structure allows for precise modification, enabling the creation of materials with tailored properties for specific industrial needs. These developments align with current technological trends toward functional, responsive materials in manufacturing and construction.

Quality control standards for 3,3'-Iminobis(N,N-dimethylpropylamine) vary by application but generally require purity levels exceeding 98%. Suppliers typically provide detailed technical specifications including boiling point (typically around 250-260°C), density (approximately 0.89 g/cm³ at 20°C), and refractive index values. Batch-to-batch consistency is particularly important for manufacturers using this compound in precision applications such as electronic materials or pharmaceutical intermediates.

The future outlook for 3,3'-Iminobis(N,N-dimethylpropylamine) appears positive, with ongoing research expanding its potential applications. As industries continue to seek multifunctional chemical intermediates that offer both performance and process advantages, this compound's unique combination of properties positions it well for sustained relevance. Developments in green chemistry and sustainable manufacturing processes may further enhance its market position by creating more environmentally friendly production methods and derivative compounds.